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Compound of Interest

Compound Name: 2-Methoxy-1,3-butadiene

Cat. No.: B1206718

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 2-
Methoxy-1,3-butadiene, a flammable and potentially reactive organic compound. The
following procedures are based on established safety protocols for similar chemical substances
and are intended to ensure the safe handling and disposal of this material in a laboratory
setting.

Quantitative Data for Structurally Similar Compounds

Since a specific Safety Data Sheet (SDS) for 2-Methoxy-1,3-butadiene was not identified, the
following table summarizes key quantitative safety data for structurally related and parent
compounds. This data should be used as a reference to understand the potential hazards.
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2,3-Dimethoxy-1,3- 1-Methoxy-1,3-

Property . . 1,3-Butadiene
butadiene butadiene
CAS Number 3588-31-6 3036-66-6 106-99-0
_ 33°C (91.4 °F) - _
Flash Point Not available -76 °C (-105 °F)
closed cup

134-136 °C (273-277

Boiling Point R Not available -4.4 °C (24.1 °F)
) 0.94 g/mL at 25 °C ] 0.62 g/cms3 at 20 °C
Density Not available
(77 °F) (68 °F)
Flammable Liquid, _ Flammable Gas,
Hazard Class Highly Flammable[1]
Category 3 Category 1

Experimental Protocol: Proper Disposal of 2-
Methoxy-1,3-butadiene

The following step-by-step procedure outlines the recommended protocol for the safe disposal
of 2-Methoxy-1,3-butadiene.

1. Waste ldentification and Segregation:
« ldentify the waste as "Hazardous Waste."[2]

o Characterize the waste stream containing 2-Methoxy-1,3-butadiene. Note any other
chemicals or solvents present.

» Do not mix this waste with other waste streams, particularly those containing strong oxidizing
agents or acids, to prevent violent reactions.[1]

2. Containerization:

o Select a suitable, clean, and leak-proof container for the waste. The original container can be
used if it is in good condition.[2]

o Ensure the container material is compatible with 2-Methoxy-1,3-butadiene.
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Keep the container tightly closed except when adding waste to prevent the release of
flammable vapors.[2]

. Labeling:
Clearly label the waste container with the words "HAZARDOUS WASTE."[2]

The label must include the full chemical name, "2-Methoxy-1,3-butadiene," and its
concentration.[2]

Indicate any other components in the waste mixture with their respective percentages.[2]
Attach the appropriate hazard symbols (e.g., flammable liquid).
. Storage:

Store the sealed waste container in a designated, well-ventilated, and cool area, away from
heat, sparks, open flames, and direct sunlight.[3][4]

Ensure the storage area is equipped with appropriate fire suppression systems.
Segregate the container from incompatible materials, especially oxidizing agents.[1]
. Disposal Request and Pickup:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup.

Complete a hazardous waste pickup request form, accurately describing the contents of the
container as detailed on the label.[2]

Follow all institutional, local, state, and federal regulations for the disposal of hazardous
chemical waste.[1][5]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2-Methoxy-1,3-
butadiene.
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Caption: Workflow for the safe disposal of 2-Methoxy-1,3-butadiene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. datasheets.scbt.com [datasheets.scbt.com]

e 2. engineering.purdue.edu [engineering.purdue.edu]
» 3. fishersci.com [fishersci.com]

e 4. borealisgroup.com [borealisgroup.com]

e 5.1910.1051 App A - Substance Safety Data Sheet For 1,3-Butadiene (Non-Mandatory) |
Occupational Safety and Health Administration [osha.gov]

 To cite this document: BenchChem. [Safe Disposal of 2-Methoxy-1,3-butadiene: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206718#2-methoxy-1-3-butadiene-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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